Cas no 58402-40-7 (Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)-)
58402-40-7 structure
Product Name:Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)-
CAS No:58402-40-7
MF:C15H15BrO2
MW:307.182403802872
CID:335480
PubChem ID:10852231
Update Time:2025-04-19
Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)-
- 1-(bromomethyl)-3-methoxy-2-phenylmethoxybenzene
- 58402-40-7
- DTXSID70445868
- AYNKAXMSZZZOKZ-UHFFFAOYSA-N
- 2-Benzyloxy-3-bromomethyl-1-methoxybenzene
- SCHEMBL9802381
-
- Inchi: 1S/C15H15BrO2/c1-17-14-9-5-8-13(10-16)15(14)18-11-12-6-3-2-4-7-12/h2-9H,10-11H2,1H3
- InChI Key: AYNKAXMSZZZOKZ-UHFFFAOYSA-N
- SMILES: BrCC1C=CC=C(C=1OCC1C=CC=CC=1)OC
Computed Properties
- Exact Mass: 306.02554g/mol
- Monoisotopic Mass: 306.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 18.5Ų
Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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